methyl 4-{[2-methoxy-4-(methylthio)benzoyl]amino}benzoate

• IUPAC Name: methyl 4-[(2-methoxy-4-methylsulfanylbenzoyl)amino]benzoate
• InChI: InChI=1S/C17H17NO4S/c1-21-15-10-13(23-3)8-9-14(15)16(19)18-12-6-4-11(5-7-12)17(20)22-2/h4-10H,1-3H3,(H,18,19)
• InChI Key: FHBYNKRIOCPDAG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)SC)C(=O)NC2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C17H17NO4S
• Molecular Weight: 331.4 g/mol

Description

Methyl 4-{[2-methoxy-4-(methylthio)benzoyl]amino}benzoate, also known as MMBA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and materials science.

Scientific Research Applications

Polymer Science and Photopolymerization

A study introduced a novel compound with a chromophore group directly linked to the aminoxyl function, designed for nitroxide-mediated photopolymerization. This compound shows potential in the development of advanced polymer materials due to its ability to generate alkyl and nitroxide radicals under UV irradiation, suggesting a route for creating polymers with tailored properties (Guillaneuf et al., 2010).

Heterocyclic Chemistry

Research in heterocyclic chemistry has led to the synthesis of substituted anilides of 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-sulfonic acid, demonstrating the compound's role as a precursor in the synthesis of complex heterocyclic structures (Ukrainets et al., 2014).

Process Optimization

A significant application in the field of chemical synthesis optimization involves the intermediate of sulpiride, where process conditions such as molar ratio, reaction time, and temperature were optimized to improve the overall yield. This showcases the compound's role in enhancing the efficiency of pharmaceutical compound production (Xu et al., 2018).

Photophysical Properties

The study of photophysical properties is crucial for understanding how compounds like "methyl 4-{[2-methoxy-4-(methylthio)benzoyl]amino}benzoate" behave under different conditions, which is vital for applications in materials science and engineering. For instance, the synthesis and characterization of related compounds have been explored to understand their potential as precursors in the synthesis of Schiff base derivatives, offering insights into their utility in various scientific and industrial applications (Mohamad et al., 2017).

Safety and Hazards

As with any chemical compound, handling “methyl 4-{[2-methoxy-4-(methylthio)benzoyl]amino}benzoate” would require appropriate safety precautions. It’s important to use personal protective equipment and follow safe laboratory practices. Specific information on toxicity, flammability, and other hazards would typically be found in the compound’s Material Safety Data Sheet.